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Compound Name: Luteolin-7,3-diglucoside

Cat. No.: B14866047

Get Quote

Advanced Characterization of Luteolin-7,3'-
diglucoside via LC-MS/MS
Executive Summary: The Isomer Challenge
Luteolin-7,3'-diglucoside (

, MW 610.52 Da) represents a specific subclass of flavonoid glycosides where glucose
moieties are attached to two distinct rings (A-ring at C7 and B-ring at C3'). This structural
feature distinguishes it from its isobaric alternatives, such as Luteolin-7-O-gentiobioside (where
a disaccharide chain is attached at a single position) or Luteolin-7,4'-diglucoside.

Accurate identification requires more than simple mass measurement; it demands a deep

understanding of Collision-Induced Dissociation (CID) mechanics. This guide compares the

fragmentation behavior of Luteolin-7,3'-diglucoside against its common isomers, providing a

self-validating protocol for unambiguous identification.
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The fragmentation of Luteolin-7,3'-diglucoside in negative ionization mode (ESI-) follows a

stepwise "stripping" mechanism that is distinct from disaccharide-linked isomers.

The "Two-Site" Elimination Rule
Unlike diglycosides possessing a sugar chain (e.g., gentiobioside or rutinoside), Luteolin-7,3'-

diglucoside possesses two terminal glucose units.

Step 1 (Primary Loss): The molecule loses one glucose unit (neutral loss of 162 Da) to form

the mono-glucoside intermediate (

). Since both sugars are terminal, this transition is statistically favored and energetically
accessible.

Step 2 (Secondary Loss): The second glucose is lost, yielding the aglycone Luteolin (

).

Step 3 (RDA Cleavage): The aglycone undergoes Retro-Diels-Alder (RDA) cleavage,

breaking the C-ring to produce characteristic

and

ions.

Visualization of Fragmentation Pathway
The following diagram illustrates the specific fragmentation cascade for Luteolin-7,3'-

diglucoside.
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Contrast: Disaccharide Isomers (e.g., Gentiobioside)

Precursor Ion [M-H]⁻
m/z 609

Mono-glucoside [M-H-162]⁻
m/z 447

(High Stability)

-162 Da (Glucose)
Terminal Loss

Aglycone (Luteolin) [M-H-324]⁻
m/z 285

-162 Da (Glucose)
Secondary Loss

¹'³A⁻ (A-Ring Frag)
m/z 151

RDA Cleavage

¹'³B⁻ (B-Ring Frag)
m/z 133

RDA Cleavage

Isomer [M-H]⁻
m/z 609

Aglycone
m/z 285

Dominant -324 Da
(Whole Chain Loss)

Click to download full resolution via product page

Caption: Stepwise fragmentation of Luteolin-7,3'-diglucoside vs. direct chain loss in isomers.

Comparative Profiling: 7,3'-DiGlc vs. Alternatives
The critical differentiator is the Relative Abundance (RA) of the intermediate ion (m/z 447).

Comparative Data Table
The following table summarizes the spectral differences between the target molecule and its

primary isobaric interference, Luteolin-7-O-gentiobioside (where two glucose units are linked 1
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6 attached to C7).

Feature
Luteolin-7,3'-

diglucoside (Target)

Luteolin-7-O-

gentiobioside

(Alternative)
Mechanistic Cause

Precursor Ion m/z 609 m/z 609 Isobaric (Identical

Mass).

Intermediate Ion (m/z

447)

High Abundance

(>40%)

Low / Negligible

(<10%)

7,3'-diglc has two

terminal sugars,

allowing easy single

loss. Gentiobioside

often loses the whole

disaccharide.

Aglycone Ion (m/z

285)
Base Peak (100%) Base Peak (100%)

Final stable core

structure (Luteolin).

RDA Fragments (m/z

151, 133)
Present (High Energy) Present (High Energy)

Characteristic of the

Luteolin core.

Elution Order (RP-

C18)
Elutes Earlier Elutes Later

Sugars on two

different rings (7,3')

increase polarity more

than a single sugar

chain (7-O).

Diagnostic Logic
If m/z 447 is prominent: The molecule likely has sugars at distinct positions (e.g., 7 and 3').

The bond energy to break one terminal sugar is lower than breaking a glycosidic linkage

within a disaccharide chain.

If m/z 447 is absent/weak: The molecule is likely a 7-O-diglycoside (disaccharide chain),

where the entire sugar moiety is cleaved in one step due to the "proton-sponge" effect at the

glycosidic oxygen.
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This protocol ensures the generation of high-quality MS/MS spectra suitable for the

differentiation described above.

LC-MS/MS Conditions
System: UHPLC coupled to Q-TOF or Triple Quadrupole.

Column: C18 (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Ionization: ESI Negative Mode (Crucial for flavonoid glycoside cleavage).

Collision Energy (CE): Stepped CE (20-40-60 eV) to capture both the intermediate (447) and

RDA fragments (151).

Decision Workflow Diagram
Use this logic flow to interpret your experimental data.
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Sample Injection
(ESI Negative Mode)

MS1 Scan
Target m/z 609

MS2 Fragmentation
(CE 30-40 eV)

Analyze m/z 447 Intensity

High m/z 447
(Stepwise Loss)

> 30% RA

Low/No m/z 447
(Direct Loss)

< 10% RA

ID: Luteolin-7,3'-diglucoside
(or 7,4'-isomer)

ID: Luteolin-7-O-gentiobioside
(Disaccharide Chain)

Click to download full resolution via product page

Caption: Decision tree for differentiating diglucoside isomers based on m/z 447 abundance.
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To confirm the aglycone identity (Luteolin vs. Kaempferol, which is isobaric at m/z 285 in some

conditions), check for m/z 151 and m/z 133 in the MS3 or high-energy MS2 spectrum.

Luteolin: Produces m/z 133 (

) and m/z 151 (

).

Kaempferol: Typically produces m/z 151 but distinct B-ring fragments due to different

hydroxylation patterns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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